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Compound of Interest

Compound Name: Potassium aluminum silicate

Cat. No.: B223970 Get Quote

An In-depth Technical Guide to Potassium
Aluminum Silicate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular and physical

properties of potassium aluminum silicate. It includes a summary of its various chemical

formulas and molecular weights, details on its physicochemical characteristics, and a

description of an experimental protocol for its analysis.

Molecular Formula and Weight
Potassium aluminum silicate does not refer to a single compound but rather a group of

related substances with varying stoichiometry. These aluminosilicates are composed of

aluminum, potassium, silicon, and oxygen and can be found as naturally occurring minerals or

synthesized for industrial applications.[1] The specific molecular formula and weight depend on

the particular mineral or chemical form. The most common forms are summarized in the table

below.
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Chemical
Name/Type

Molecular Formula
Molecular Weight (
g/mol )

Reference(s)

Potassium

Aluminosilicate
AlKO6Si2 218.247 [2][3]

Muscovite (Mica)
KAl2--INVALID-LINK-

-2
398.31 [4][5][6]

Orthoclase (Feldspar) KAlSi3O8 Not explicitly found [7]

Leucite K(AlSi2O6) Not explicitly found [8]

Potassium

Aluminosilicate
AlKO4Si 158.16 [9]

Physicochemical Properties
Potassium aluminum silicate is generally characterized as a light grey to white crystalline

powder or platelets.[5][6] Its solubility and other properties are key to its application in various

fields.
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Property Description Reference(s)

Appearance
Light grey to white crystalline

platelets or powder.
[5][6]

Solubility

Practically insoluble in water,

diluted acids, alkali, and

organic solvents.

[5][6]

Structure

Can have a layered structure

(phyllosilicates like mica) or a

framework structure

(tectosilicates like feldspar).[1]

[4]

Functional Uses

Anticaking agent, carrier for

pigments, fluxing agent in

ceramics, and a source of

potassium in fertilizers.[4][6]

Experimental Protocols
A key experimental procedure for the characterization of potassium aluminum silicate is the

determination of its aluminum and silicon content. The following protocol is based on the

method of assay described by the Joint FAO/WHO Expert Committee on Food Additives

(JECFA).[6]

Objective: To determine the percentage of potassium aluminum silicate in a sample by

quantifying the aluminum content.

Principle: The sample undergoes alkali fusion to bring the aluminum and silicon into a soluble

form. The resulting solution is then analyzed by Inductively Coupled Plasma - Atomic Emission

Spectrometry (ICP-AES) to determine the concentration of aluminum.

Materials:

Sample of potassium aluminum silicate

Potassium hydroxide (KOH)
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Boric acid (H3BO3)

Hydrochloric acid (HCl), 50% and 2% solutions

Deionized water

Platinum or nickel crucible

Torch burner

250-ml PTFE beaker

250-ml volumetric flask

ICP-AES instrument

Procedure:

Sample Preparation and Alkali Fusion:

1. Weigh approximately 0.5 g of the sample to the nearest 0.1 mg into a platinum or nickel

crucible.

2. Add 5 g of potassium hydroxide and 2 g of boric acid to the crucible and mix thoroughly.

3. Heat the mixture with a torch burner until it melts completely (alkali fusion).

4. Allow the crucible and its contents to cool to room temperature.

Dissolution:

1. Place the crucible containing the reaction product into a 250-ml PTFE beaker.

2. Add 150 ml of hot deionized water and agitate to dissolve the residue.

3. Wash the crucible with a small amount of hot water, adding the washings to the beaker.

4. Add 50 ml of hydrochloric acid to the beaker.
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Sample Solution Preparation:

1. Transfer the contents of the beaker into a 250-ml volumetric flask.

2. Wash the beaker three times with hot water, transferring the washings to the volumetric

flask.

3. Make up the volume to 250 ml with deionized water. This is Solution A.

4. Prepare the test solution by diluting Solution A with a 2% hydrochloric acid solution to a

concentration within the linear dynamic range of the ICP-AES analyzer.

ICP-AES Analysis:

1. Analyze the test solution for aluminum using an ICP-AES instrument.

2. Set the instrument parameters as specified by the manufacturer. Use the analytical line for

aluminum at 396.152 nm.

3. Determine the concentration of aluminum (in µg/ml) from the standard curve.

Calculation:

1. Calculate the percentage of potassium aluminum silicate in the sample based on the

determined aluminum concentration and the known stoichiometry of the specific form of

potassium aluminum silicate being analyzed.

Visualizations
The following diagrams illustrate the experimental workflow for the assay of potassium
aluminum silicate and the classification of its different forms.
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Caption: Experimental workflow for the assay of potassium aluminum silicate.
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Potassium Aluminum Silicate

Specific Forms / Minerals

General Class: K-Al-Si-O

Muscovite/Mica
(KAl2AlSi3O102)

Feldspars
(e.g., Orthoclase KAlSi3O8)

Leucite
(KAlSi2O6)

Other Stoichiometries
(e.g., AlKO6Si2)

Click to download full resolution via product page

Caption: Classification of different forms of potassium aluminum silicate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Molecular formula and weight of potassium aluminum
silicate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b223970#molecular-formula-and-weight-of-potassium-
aluminum-silicate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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